Cas no 2172487-67-9 (2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine)
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine
- 2172487-67-9
- EN300-1646256
-
- Inchi: 1S/C12H21N3O/c1-4-12(5-2)11(13-7-9-16-12)10-6-8-15(3)14-10/h6,8,11,13H,4-5,7,9H2,1-3H3
- InChI Key: RXIFTUKNCBWXDT-UHFFFAOYSA-N
- SMILES: O1CCNC(C2C=CN(C)N=2)C1(CC)CC
Computed Properties
- Exact Mass: 223.168462302g/mol
- Monoisotopic Mass: 223.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 39.1Ų
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1646256-0.05g |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine |
2172487-67-9 | 0.05g |
$888.0 | 2023-05-26 | ||
| Enamine | EN300-1646256-0.1g |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine |
2172487-67-9 | 0.1g |
$930.0 | 2023-05-26 | ||
| Enamine | EN300-1646256-0.25g |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine |
2172487-67-9 | 0.25g |
$972.0 | 2023-05-26 | ||
| Enamine | EN300-1646256-0.5g |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine |
2172487-67-9 | 0.5g |
$1014.0 | 2023-05-26 | ||
| Enamine | EN300-1646256-1.0g |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine |
2172487-67-9 | 1g |
$1057.0 | 2023-05-26 | ||
| Enamine | EN300-1646256-2.5g |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine |
2172487-67-9 | 2.5g |
$2071.0 | 2023-05-26 | ||
| Enamine | EN300-1646256-5.0g |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine |
2172487-67-9 | 5g |
$3065.0 | 2023-05-26 | ||
| Enamine | EN300-1646256-10.0g |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine |
2172487-67-9 | 10g |
$4545.0 | 2023-05-26 | ||
| Enamine | EN300-1646256-50mg |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine |
2172487-67-9 | 50mg |
$888.0 | 2023-09-21 | ||
| Enamine | EN300-1646256-100mg |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine |
2172487-67-9 | 100mg |
$930.0 | 2023-09-21 |
2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine
Introduction to Compound CAS No. 2172487-67-9: 2,2-Diethyl-3-(1-Methyl-1H-Pyrazol-3-Yl)Morpholine
The compound with CAS No. 2172487-67-9, commonly referred to as 2,2-Diethyl-3-(1-Methyl-1H-Pyrazol-3-Yl)Morpholine, is a highly specialized organic molecule that has garnered significant attention in the fields of drug discovery and materials science. This compound is characterized by its unique morpholine backbone, which serves as a versatile platform for various chemical modifications. The presence of the pyrazole ring further enhances its functional versatility, making it a valuable asset in modern chemical research.
Recent advancements in computational chemistry have enabled researchers to explore the electronic properties and potential applications of this compound in greater depth. For instance, studies have shown that the diethyl substituents on the morpholine ring significantly influence the molecule's solubility and stability, making it suitable for use in aqueous environments. Additionally, the pyrazole moiety has been identified as a key contributor to the compound's ability to act as a ligand in metalloenzyme systems.
The synthesis of 2,2-Diethyl-3-(1-Methyl-1H-Pyrazol-3-Yl)Morpholine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have successfully employed transition metal-catalyzed coupling reactions to achieve high yields of this compound. The use of palladium catalysts has been particularly effective in facilitating the formation of the pyrazole ring while maintaining the integrity of the morpholine structure.
In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for developing antimicrobial agents due to its ability to inhibit bacterial growth without causing significant cytotoxicity to human cells. Furthermore, its unique electronic properties make it a strong candidate for use in organic electronics, particularly in the development of flexible displays and sensors.
The structural flexibility of Morpholine derivatives like this compound allows for extensive modification to tailor their properties for specific applications. For example, substituting different groups on the pyrazole ring can alter the molecule's reactivity and selectivity, enabling its use in diverse chemical reactions. Recent studies have also highlighted its potential as a building block for constructing more complex molecular architectures, such as supramolecular assemblies and polymer networks.
In conclusion, Compound CAS No. 2172487-67-9, or 2,2-Diethyl-3-(1-Methyl-1H-Pyrazol-3-Yl)Morpholine, represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique combination of structural features and functional versatility positions it as a key player in future research and development efforts.
2172487-67-9 (2,2-diethyl-3-(1-methyl-1H-pyrazol-3-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)